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Compound of Interest

Compound Name: 4,4'-Sulfonylbis(bromobenzene)

Cat. No.: B1266426

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of bis(4-
bromophenyl) sulfone (CAS No: 2050-48-8), a compound of interest in various chemical and
pharmaceutical applications.[1][2] The information is presented to support research and
development activities, with a focus on quantitative data, experimental methodologies, and
process visualization.

Core Physical and Chemical Properties

Bis(4-bromophenyl) sulfone is a diaryl sulfone characterized by two bromophenyl groups
attached to a central sulfonyl moiety. Its chemical structure and properties make it a relevant
intermediate in organic synthesis.[3]

Table 1: Summary of Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula C12HsBr202S [1]
Molecular Weight 376.06 g/mol [1]
Appearance White to off—wh?te |

powder/crystalline solid
Melting Point 172 °C [1]
Boiling Point Not available
Density Not available

Water Solubility

Logl0(Water Solubility in mol/l)

is a calculable property.

[4]

lonization Energy

8.84 +£ 0.05 eV

Experimental Protocols

The accurate determination of physical properties is fundamental to chemical characterization.

The following sections outline the standard methodologies for measuring the key properties of

a solid compound like bis(4-bromophenyl) sulfone.

2.1 Melting Point Determination

The melting point is a critical indicator of purity for a crystalline solid.[5]

 Principle: The melting point is the temperature at which a substance transitions from a solid

to a liquid state.[5] For a pure crystalline compound, this transition occurs over a narrow

range, typically 0.5-1.0°C. The presence of impurities generally causes a depression and

broadening of the melting point range.

o Apparatus: A modern digital melting point apparatus (e.g., DigiMelt) or a traditional Thiele

tube setup can be used.[6]

e Procedure (Capillary Method):
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o Sample Preparation: The sample must be completely dry and finely powdered to ensure
efficient and uniform heat transfer.[5]

o Loading: A small amount of the powdered sample is packed into a capillary tube, sealed at
one end, to a height of no more than 1-2 mm.[7]

o Heating: The capillary tube is placed in the heating block of the apparatus.[6] An initial
rapid heating ramp can be used to determine an approximate melting range.[6][7]

o Measurement: A second, more precise measurement is performed with a new sample,
heating at a slow rate (e.g., 1-2°C per minute) starting from a temperature about 15-20°C
below the approximate melting point.[6]

o Recording: The melting point range is recorded from the temperature at which the first
drop of liquid appears to the temperature at which the entire sample becomes a clear
liquid.

2.2 Density Measurement
The bulk and tapped densities are important for powder handling and processing.[8][9][10]

e Principle: Bulk density is the ratio of the mass of an untapped powder sample to its volume,
including the inter-particle void space.[8] Tapped density is determined after mechanically
tapping the powder to achieve a more settled state, reducing the void volume.[8][9]

o Apparatus: Graduated cylinder, balance, and a mechanical tapping apparatus.
e Procedure (Bulk Density - Method 1):

o A known mass of the powder is gently introduced into a graduated cylinder without
compacting it.[8]

o The volume occupied by the powder is recorded.
o Bulk density is calculated as mass/volume (g/mL).[8]

2.3 Spectroscopic Analysis
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Spectroscopic techniques are essential for confirming the molecular structure.
» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Principle: NMR spectroscopy provides detailed information about the structure and
chemical environment of atomic nuclei (typically *H and 2C) by observing their behavior in
a magnetic field when irradiated with radiofrequency waves.[11]

o Sample Preparation: A small amount of the sample (typically 5-20 mg for *H NMR) is
dissolved in a deuterated solvent (e.g., CDCls, DMSO-de) in a clean NMR tube to a depth
of about 4-5 cm.[12][13][14] The solution must be homogeneous and free of particulate
matter.[12]

o Acquisition: The prepared tube is placed in the NMR spectrometer. The process involves
locking onto the solvent's deuterium signal, shimming the magnetic field for homogeneity,
tuning the probe, and acquiring the data over a set number of scans.[14][15]

« Infrared (IR) Spectroscopy:

o Principle: IR spectroscopy measures the absorption of infrared radiation by a molecule,
which causes vibrations of the chemical bonds. The resulting spectrum provides a
"fingerprint" of the molecule, revealing the presence of specific functional groups.[16][17]

o Sample Preparation (Solid):

» KBr Pellet: A small amount of the solid sample (ca. 1 mg) is finely ground with a purified
salt like potassium bromide (KBr) and pressed into a thin, transparent pellet.[16][18]

» Thin Film: The solid is dissolved in a volatile solvent, a drop of the solution is placed on
a salt plate (e.g., NaCl), and the solvent is allowed to evaporate, leaving a thin film of

the compound.[19]

o Acquisition: The prepared sample is placed in the path of the IR beam in an FTIR
spectrometer, and the spectrum is recorded.[19]

e Mass Spectrometry (MS):
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o Principle: MS is an analytical technique that ionizes molecules and sorts the resulting ions
based on their mass-to-charge (m/z) ratio.[20][21][22] It provides the exact molecular
weight and information about the molecule's fragmentation pattern.[20][23]

o Sample Preparation: The sample is dissolved in a suitable volatile organic solvent to a low
concentration (e.g., 10-100 pug/mL).[24] The solution must be free of salts and particulates.
[24]

o Acquisition: The solution is introduced into the ion source (e.g., electrospray ionization -
ESI) of the mass spectrometer, where molecules are ionized. The ions are then guided
into the mass analyzer, separated by their m/z ratio, and detected.[22]

Synthesis Workflow Visualization
The synthesis of bis(4-bromophenyl) sulfone can be achieved through the oxidation of diphenyl
sulfoxide. A key patented method provides a clear and efficient pathway for its preparation.[25]

Experimental Workflow: Synthesis of Bis(4-bromophenyl) Sulfone

The following diagram illustrates a documented industrial process for synthesizing the target
compound.[25] The workflow begins with the bromination of a readily available starting
material, followed by an in-situ oxidation step to yield the final sulfone product.
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Starting Materials:

Dipheny! Sulfoxide Reagent: SIS
) . . X Stirring at 90°C
Glacial Acetic Acid Bromine
for 3 hours

Water

Step 1: Bromination

Reaction Solution Oxidizing Agent:
(Contains Brominated Intermediate) 30% Hydrogen Peroxide

1. Dilute with Water
2. Filter crude product
3. Wash with Water

4. Dry

Step 2: Oxidation

Work-up & Isolation

Final Product:
Bis(4-bromophenyl) Sulfone
(98% Purity by GC)

Click to download full resolution via product page

Caption: Synthesis of Bis(4-bromophenyl) Sulfone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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